Cas no 1105248-54-1 (2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline)

• Product Name: 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline
• CAS No: 1105248-54-1
• MF: C₂₁H₂₂ClN₃O₂S
• MW: 415.936282634735
• CID: 5385670
• Update Time: 2025-06-13

2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenyl)methylsulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline
• 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline

• Inchi： 1S/C21H22ClN3O2S/c1-15-10-12-25(13-11-15)20-21(24-19-5-3-2-4-18(19)23-20)28(26,27)14-16-6-8-17(22)9-7-16/h2-9,15H,10-14H2,1H3
• InChI Key： UWUOSYKLNDPOCL-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=NC(N2CCC(C)CC2)=C1S(CC1=CC=C(Cl)C=C1)(=O)=O

Additional information on 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline

Introduction to 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline (CAS No. 1105248-54-1) and Its Applications in Modern Chemical Biology

2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline, identified by the CAS number 1105248-54-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinoxaline class, a heterocyclic structure known for its diverse biological activities. The presence of a 4-chlorophenyl)methanesulfonyl group and a 4-methylpiperidin-1-yl moiety in its molecular framework imparts unique pharmacological properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The quinoxaline scaffold is renowned for its role in various pharmacological applications, including antimicrobial, antiviral, and anticancer agents. The specific substitution pattern in 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline enhances its interactions with biological targets, potentially leading to novel therapeutic interventions. Recent studies have highlighted the compound's ability to modulate key cellular pathways, making it a subject of intense interest among researchers.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. The 4-chlorophenyl)methanesulfonyl group is known to exhibit strong binding affinity to certain proteases and kinases, which are critical for tumor growth and metastasis. By targeting these enzymes, 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline may disrupt the signaling cascades that drive cancer cell proliferation. Preliminary in vitro studies have demonstrated promising results, indicating that this compound can effectively inhibit the activity of several key enzymes associated with oncogenesis.

In addition to its anticancer potential, 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline has shown promise in other therapeutic areas. Researchers have explored its efficacy in treating neurological disorders, where modulation of neurotransmitter systems is crucial. The 4-methylpiperidin-1-yl group in its structure suggests potential interactions with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. Further investigation into this compound's pharmacodynamics may uncover new avenues for treating these debilitating conditions.

The synthesis of 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 4-chlorophenyl)methanesulfonyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the quinoxaline core efficiently. These methods not only enhance the scalability of production but also minimize unwanted byproducts, ensuring the compound's suitability for preclinical and clinical studies.

The structural features of 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline also contribute to its solubility and bioavailability profile. The presence of polar functional groups enhances water solubility, which is critical for drug formulation and administration. Additionally, the compound's stability under various storage conditions makes it a practical candidate for further development. These attributes are essential for ensuring that the drug candidate remains effective throughout the clinical trial process.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline with greater accuracy. Molecular docking simulations have been used to model its interactions with target proteins, providing insights into its mechanism of action. These computational studies complement experimental data, allowing for a more comprehensive understanding of the compound's pharmacological effects. Such integrative approaches are increasingly being adopted in drug discovery pipelines to accelerate the development of novel therapeutics.

The potential therapeutic applications of 2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-yl)quinoxaline extend beyond oncology and neurology. Preliminary research has suggested that this compound may also exhibit antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. The increasing prevalence of drug-resistant pathogens underscores the need for innovative antimicrobial strategies, and compounds like this one offer hope for addressing this global health challenge.

In conclusion,2-[(4-chlorophenyl)methanesulfonyl]-3-(4-methylpiperidin-1-y]quinoxaline (CAS No. 1105248 54 1) represents a significant advancement in chemical biology with far-reaching implications for therapeutic development Its unique structural features combined with promising preclinical data position it as a valuable asset in ongoing research efforts aimed at combating cancer neurological disorders antimicrobial infections and other challenging diseases Further exploration into its pharmacological properties will undoubtedly yield new insights into its potential as a next-generation pharmaceutical agent